Cas no 126972-53-0 (2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester)

• Product name: 2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester
• CAS No: 126972-53-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 103285
• PubChem ID: 14470378

2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester
• 2H-1,3-Oxazine-3(4H)-carboxylic acid, 2-oxo-, ethyl ester
• 126972-53-0
• ethyl 2-oxo-4H-1,3-oxazine-3-carboxylate
• 2-keto-4H-1,3-oxazine-3-carboxylic acid ethyl ester
• 2-oxo-3,4-dihydro-[1,3]oxazine-3-carboxylic acid ethyl ester

• Inchi： InChI=1S/C7H9NO4/c1-2-11-6(9)8-4-3-5-12-7(8)10/h3,5H,2,4H2,1H3
• InChI Key： UQXDNQUBRSEZNR-UHFFFAOYSA-N
• SMILES： O=C1N(C(OCC)=O)CC=CO1

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų